1-(3-chlorophenyl)-2-((4-fluorobenzyl)thio)-5-phenyl-1H-imidazole
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Description
1-(3-chlorophenyl)-2-((4-fluorobenzyl)thio)-5-phenyl-1H-imidazole is a useful research compound. Its molecular formula is C22H16ClFN2S and its molecular weight is 394.89. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Crystal Structure Analysis
Compounds related to 1-(3-chlorophenyl)-2-((4-fluorobenzyl)thio)-5-phenyl-1H-imidazole, such as its chlorophenyl derivative, have been synthesized and analyzed for their crystal structures. The chlorophenyl derivative displays significant differences due to the presence of a chlorine substituent and exhibits intramolecular C–H⋯N hydrogen bonding and π–π stacking interactions that contribute to its molecular stability (Banu et al., 2014). Another related synthesis focused on 1-(4-Fluorobenzyl)-2-chloro-1H-benzo[d]imidazole, highlighting the effects of reaction formula on yield and optimizing conditions for product synthesis (Huang Jin-qing, 2009).
Antibacterial and Antifungal Activities
Compounds bearing the imidazole ring have shown promise as antibacterial and antifungal agents. For instance, novel imidazo[2,1-b][1,3,4]thiadiazole (ITD) compounds exhibited significant antimicrobial and antioxidant capacities, with some displaying high anti-tuberculosis activities at low concentrations (Taflan et al., 2019). Additionally, clotrimazole, a well-known antifungal drug with a similar structure, has its molecular conformation and interactions detailed, highlighting the role of the imidazole ring in its activity (Song & Shin, 1998).
Non-Linear Optical (NLO) Materials
The synthesis and characterization of derivatives have also focused on their potential as NLO materials. A study involving 1-(4-fluorobenzyl)-2,4,5-triphenyl-1H-imidazole derivatives explored their electronic properties, suggesting these compounds as promising candidates for NLO applications due to significant values of molecular hyperpolarizabilities (Ganga & Sankaran, 2020).
Antitumor Activity
Phenanthroimidazole derivatives, which share the core imidazole structure, have demonstrated effective inhibition of tumor cell growth, with some compounds showing better activity than doxorubicin. Their mechanisms include apoptosis induction through ROS-mediated DNA damage, highlighting the potential of imidazole derivatives in cancer treatment (Wu et al., 2020).
Properties
IUPAC Name |
1-(3-chlorophenyl)-2-[(4-fluorophenyl)methylsulfanyl]-5-phenylimidazole |
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InChI |
InChI=1S/C22H16ClFN2S/c23-18-7-4-8-20(13-18)26-21(17-5-2-1-3-6-17)14-25-22(26)27-15-16-9-11-19(24)12-10-16/h1-14H,15H2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPGHAWCMYHFQLI-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN=C(N2C3=CC(=CC=C3)Cl)SCC4=CC=C(C=C4)F |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16ClFN2S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.9 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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